Cas no 2090446-11-8 (1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2090446-11-8
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 5311580
• PubChem ID: 131394049
• Update Time: 2025-06-09

1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid
• 2090446-11-8
• AKOS040727601
• F6782-3908
• 1-[2-Hydroxy-2-(3-thienyl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H9N3O3S/c13-8(6-1-2-16-5-6)4-12-3-7(9(14)15)10-11-12/h1-3,5,8,13H,4H2,(H,14,15)
• InChI Key： YJADVTZBQUIYHQ-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2C=CSC=2)C=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.4±60.0 °C(Predicted)
• pka: 3.30±0.50(Predicted)

Additional information on 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid

Research Briefing on 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2090446-11-8)

The compound 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2090446-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of novel bioactive molecules. The presence of both a triazole and a thiophene moiety in its structure offers multiple sites for chemical modification, enabling the exploration of diverse pharmacological properties. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy against various biological targets, including enzymes and receptors implicated in inflammatory and infectious diseases.

One of the key findings from recent investigations is the compound's inhibitory activity against specific bacterial enzymes, suggesting its potential as an antimicrobial agent. In vitro studies have demonstrated promising results, with the compound exhibiting moderate to strong activity against a range of Gram-positive and Gram-negative bacteria. Further mechanistic studies are underway to elucidate the precise mode of action and optimize its potency.

In addition to its antimicrobial properties, preliminary data indicate that 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid may also possess anti-inflammatory and anticancer activities. These findings are supported by molecular docking studies, which reveal favorable interactions between the compound and key proteins involved in inflammation and cancer progression. However, further in vivo studies are required to validate these observations and assess the compound's safety profile.

The synthesis of this compound has been optimized using click chemistry approaches, which offer high yields and excellent regioselectivity. Recent advancements in synthetic methodologies have enabled the production of gram-scale quantities, facilitating more extensive biological evaluations. Researchers are also exploring the use of green chemistry principles to improve the sustainability of the synthesis process.

Despite the promising results, several challenges remain to be addressed. These include improving the compound's bioavailability and pharmacokinetic properties, as well as minimizing potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical development.

In conclusion, 1-[2-hydroxy-2-(thiophen-3-yl)ethyl]-1H-1,2,3-triazole-4-carboxylic acid represents a promising candidate for further drug development. Its multifaceted biological activities and synthetic accessibility make it an attractive target for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in relevant disease models.